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Compound of Interest

Compound Name: mSIRK (L9A)

Cat. No.: B12369477 Get Quote

Essential Safety and Handling Guide for mSIRK
(L9A)
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate access to crucial safety and logistical information for handling

the lyophilized peptide mSIRK (L9A). Adherence to these procedures is essential for ensuring

laboratory safety and maintaining the integrity of this research material.

Personal Protective Equipment (PPE) and Safety
Precautions
While mSIRK (L9A) is not classified as a hazardous substance under OSHA and WHMIS

regulations, standard laboratory safety protocols should be strictly followed. The material is a

combustible solid and is hygroscopic. Therefore, appropriate personal protective equipment

must be worn at all times to minimize exposure and prevent contamination.

Recommended Personal Protective Equipment:
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PPE Category Specification Purpose

Eye Protection
Safety glasses with side

shields or safety goggles

Protects eyes from airborne

powder and potential splashes

during reconstitution.

Hand Protection Nitrile gloves
Prevents direct skin contact

with the peptide.

Body Protection Standard laboratory coat
Protects clothing and skin from

accidental spills.

Respiratory
Not generally required for

small quantities

Use a dust mask if handling

large quantities to avoid

inhalation of the lyophilized

powder.

Operational Plan: From Receipt to Use
Proper handling and storage are critical to ensure the stability and efficacy of mSIRK (L9A).

1. Receiving and Initial Storage:

Upon receipt, inspect the vial for any damage.

Store the lyophilized peptide at 2-8°C for short-term storage. For long-term storage,

desiccate at -20°C.[1]

2. Reconstitution:

Before opening, allow the vial to equilibrate to room temperature in a desiccator to prevent

condensation, as the product is hygroscopic.[2][3]

Briefly centrifuge the vial to ensure all the lyophilized powder is at the bottom.

Reconstitute the peptide in Dimethyl Sulfoxide (DMSO) to a concentration of 5 mg/mL.

Gently vortex or pipette to mix until fully dissolved. Avoid vigorous shaking.
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3. Storage of Reconstituted Solution:

Aliquot the reconstituted solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles.

Store the aliquots at -20°C.[2][3] The stock solution is stable for up to 4 months at this

temperature.[2][3]

Disposal Plan
All waste materials should be handled in accordance with institutional and local environmental

regulations.

1. Unused Lyophilized Peptide:

Unwanted or expired lyophilized mSIRK (L9A) should be disposed of as solid chemical

waste.

Ensure the vial is tightly sealed and clearly labeled.

2. Reconstituted Peptide Solutions and Contaminated Materials:

Solutions of mSIRK (L9A) in DMSO should be collected in a designated, labeled container

for flammable liquid waste.

Do not dispose of DMSO solutions down the drain.

All materials that have come into contact with the peptide, such as pipette tips, tubes, and

gloves, should be disposed of in the appropriate solid chemical waste stream.

Quantitative Data Summary
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Parameter Value Source(s)

Form Lyophilized solid

Purity ≥95% by HPLC [2][3]

Molecular Weight 1906.23 g/mol [4]

Solubility 5 mg/mL in DMSO

Storage (Lyophilized)
2-8°C (short-term), -20°C

(long-term, desiccated)
[1]

Storage (Reconstituted) -20°C [2][3]

Stability (Reconstituted) Up to 4 months at -20°C [2][3]

Visual Workflows
The following diagrams illustrate the key processes for handling and disposing of mSIRK
(L9A).
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Receiving and Storage Reconstitution Protocol

Use and Storage of Solution

Receive mSIRK (L9A) Vial

Inspect for Damage

Store at 2-8°C (Short-term) or -20°C (Long-term, Desiccated)

Equilibrate Vial to Room Temperature in Desiccator

Centrifuge Vial

Add DMSO (to 5 mg/mL)

Gently Mix to Dissolve

Use in Experiment Aliquot Remaining Solution

Store Aliquots at -20°C

Click to download full resolution via product page

Caption: Workflow for handling and preparing mSIRK (L9A).
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Disposal Plan

Waste Generation
(Unused peptide, used solutions, contaminated labware)

Solid Chemical Waste
(Unused lyophilized peptide, contaminated consumables)

Flammable Liquid Waste
(Reconstituted peptide in DMSO)

Dispose via Institutional Protocol

Click to download full resolution via product page

Caption: Disposal workflow for mSIRK (L9A) waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Stability and Storage | Tocris Bioscience [tocris.com]

2. G-Protein βγ Binding Peptide, mSIRK(L9A) - Calbiochem | 371820 [merckmillipore.com]

3. G-Protein βγ Binding Peptide, mSIRK(L9A) - Calbiochem | 371820 [merckmillipore.com]

4. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Personal protective equipment for handling mSIRK
(L9A)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12369477#personal-protective-equipment-for-
handling-msirk-l9a]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b12369477?utm_src=pdf-body-img
https://www.benchchem.com/product/b12369477?utm_src=pdf-body
https://www.benchchem.com/product/b12369477?utm_src=pdf-custom-synthesis
https://www.tocris.com/support/stability-and-storage
https://www.merckmillipore.com/IN/en/product/G-Protein-Binding-Peptide-mSIRKL9A-Calbiochem,EMD_BIO-371820
https://www.merckmillipore.com/MX/es/product/G-Protein-Binding-Peptide-mSIRKL9A-Calbiochem,EMD_BIO-371820
https://www.medchemexpress.com/msirk-l9a.html
https://www.benchchem.com/product/b12369477#personal-protective-equipment-for-handling-msirk-l9a
https://www.benchchem.com/product/b12369477#personal-protective-equipment-for-handling-msirk-l9a
https://www.benchchem.com/product/b12369477#personal-protective-equipment-for-handling-msirk-l9a
https://www.benchchem.com/product/b12369477#personal-protective-equipment-for-handling-msirk-l9a
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12369477?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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